Cas no 97271-73-3 (Urea, N,N-bis(2-hydroxypropyl)-)
97271-73-3 structure
Product Name:Urea, N,N-bis(2-hydroxypropyl)-
CAS No:97271-73-3
MF:C7H16N2O3
MW:176.213541984558
CID:751117
PubChem ID:11693984
Update Time:2025-04-19
Urea, N,N-bis(2-hydroxypropyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, N,N-bis(2-hydroxypropyl)-
- 1,1-bis(2-hydroxypropyl)urea
- DTXSID80470702
- SCHEMBL1315917
- 97271-73-3
-
- Inchi: 1S/C7H16N2O3/c1-5(10)3-9(7(8)12)4-6(2)11/h5-6,10-11H,3-4H2,1-2H3,(H2,8,12)
- InChI Key: ZGLXBKOIZOVYND-UHFFFAOYSA-N
- SMILES: OC(C)CN(C(N)=O)CC(C)O
Computed Properties
- Exact Mass: 176.11609238g/mol
- Monoisotopic Mass: 176.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 86.8Ų
Urea, N,N-bis(2-hydroxypropyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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